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Compound of Interest

7-(3,5-Dimethylphenyl)-7-
Compound Name:
oxoheptanoic acid

cat. No.: B1325257

Technical Guide: 7-(3,5-Dimethylphenyl)-7-
oxoheptanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known chemical properties of 7-(3,5-
Dimethylphenyl)-7-oxoheptanoic acid. Due to the limited availability of published
experimental data for this specific compound, this document outlines its fundamental chemical
identity and presents a theoretical synthesis pathway. This guide is intended to serve as a
foundational resource for researchers and professionals in drug development and chemical
synthesis.

Chemical Identity and Properties

7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid is a keto acid derivative of heptanoic acid. Its
core structure consists of a seven-carbon aliphatic chain with a carboxylic acid at one end and
a 3,5-dimethylphenyl ketone group at the C7 position.

Table 1: Chemical and Physical Properties of 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid
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Property Value Source

7-(3,5-dimethylphenyl)-7-
IUPAC Name ] ] N/A
oxoheptanoic acid

CAS Number 898765-48-5 [1][21[3]
Molecular Formula C15H2003 [1]
Molecular Weight 248.32 g/mol [11[3]
Physical State Not available N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A

Note: "N/A" indicates that the data is not available in the public domain at the time of this
publication.

Experimental Data

A comprehensive search of scientific literature and chemical databases did not yield specific
experimental data for 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid, including spectroscopic
analyses (NMR, IR, Mass Spectrometry) or detailed experimental protocols for its synthesis
and purification. The information available is primarily from chemical suppliers.

Theoretical Synthesis Protocol: Friedel-Crafts
Acylation

A plausible and widely used method for the synthesis of aryl ketones is the Friedel-Crafts
acylation. The following section outlines a theoretical experimental protocol for the synthesis of
7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid based on this reaction.

Reaction Scheme:
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Reactants

[1,3-Dimethylbenzene (m-Xylene)

[Heptanedioic anhydride)

Reagents

Product

7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid)

[ Inert Solvent (e.g., CS2, Nitrobenzene))

S —— . €

[ Lewis Acid (e.g., AICI3) } ----------------------------

Click to download full resolution via product page
Caption: Proposed synthesis of 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid.
Methodology:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCI gas)
is charged with an inert solvent (e.g., carbon disulfide or nitrobenzene) and a Lewis acid
catalyst (e.g., anhydrous aluminum chloride).

» Addition of Reactants: 1,3-Dimethylbenzene (m-xylene) is dissolved in the same inert solvent
and added to the flask. Heptanedioic anhydride, dissolved in the inert solvent, is then added
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dropwise from the dropping funnel to the stirred suspension at a controlled temperature
(typically 0-5 °C).

o Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and then heated to reflux for a specified period. The progress of the
reaction should be monitored by an appropriate technique, such as Thin Layer
Chromatography (TLC).

o Workup: Upon completion, the reaction mixture is cooled in an ice bath and quenched by the
slow addition of crushed ice followed by concentrated hydrochloric acid to decompose the
aluminum chloride complex.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable
organic solvent (e.g., ethyl acetate). The combined organic layers are washed with water, a
saturated sodium bicarbonate solution (to remove unreacted acid), and finally with brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude product can be purified by recrystallization from
an appropriate solvent system or by column chromatography on silica gel.

Note: This is a generalized protocol and would require optimization for temperature, reaction
time, and molar ratios of reactants and catalyst to achieve a satisfactory yield and purity of the
desired product.

Biological Activity and Signaling Pathways

As of the date of this publication, no studies have been identified in the public domain that
investigate the biological activity of 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid. Therefore,
there is no information available regarding its potential roles in any signaling pathways or its
pharmacological effects.

Conclusion

This technical guide consolidates the currently available chemical identity of 7-(3,5-
Dimethylphenyl)-7-oxoheptanoic acid. The significant lack of experimental data, including
physical properties, spectroscopic characterization, and biological activity, highlights a clear
area for future research. The provided theoretical synthesis protocol offers a starting point for
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chemists interested in preparing this compound for further study. Further investigation is
required to fully characterize this molecule and to explore its potential applications in drug
development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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